Ethyl 2-(benzo[d]thiazole-6-carboxamido)-4-methylthiazole-5-carboxylate

• IUPAC Name: ethyl 2-(1,3-benzothiazole-6-carbonylamino)-4-methyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C15H13N3O3S2/c1-3-21-14(20)12-8(2)17-15(23-12)18-13(19)9-4-5-10-11(6-9)22-7-16-10/h4-7H,3H2,1-2H3,(H,17,18,19)
• InChI Key: AOVCPROOULFRAI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)NC(=O)C2=CC3=C(C=C2)N=CS3)C
• Molecular Formula: C15H13N3O3S2
• Molecular Weight: 347.4 g/mol

Description

Benzothiazole is a heterocyclic compound. It’s a part of many biologically active compounds and drugs. It’s also found in natural products. The benzothiazole ring is planar and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Molecular Structure Analysis

The structure of benzothiazole derivatives is characterized by a benzene ring fused with a thiazole ring. The carbon at the 2nd position is the most active site from a synthetic and medicinal point of view.

Chemical Reactions Analysis

Benzothiazole derivatives have been found to have several biological activities such as antihypertensive, anti-inflammatory, antibacterial, anti-HIV, hypnotics, anti-allergic, analgesic, fibrinogen receptor antagonist, as bacterial DNA gyrase B inhibitor, antitumor and cytotoxic activity.

Physical And Chemical Properties Analysis

Benzothiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It’s a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Mechanism of Action

The mechanism of action of benzothiazole derivatives is often related to their ability to inhibit key enzymes or receptors. For example, some benzothiazole derivatives have been found to inhibit the epidermal growth factor receptor (EGFR), which is a kind of tyrosine kinase.

Safety and Hazards

The safety and hazards of a specific benzothiazole derivative would depend on its exact structure and properties. Some benzothiazole derivatives have been found to have cytotoxic effects against certain cancer cell lines, but they did not exhibit any activities against normal cells.

Future Directions

Benzothiazole and its derivatives continue to be a subject of interest in medicinal chemistry due to their wide range of biological activities. Future research may focus on designing and synthesizing new benzothiazole derivatives with improved potency and selectivity for their targets.